Cas no 2172587-32-3 (1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172587-32-3
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 5937371
• PubChem ID: 165536587
• Update Time: 2025-07-02

1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592702
• 2172587-32-3

• Inchi： 1S/C10H17N3O4/c1-7(3-4-14)5-13-8(6-17-2)9(10(15)16)11-12-13/h7,14H,3-6H2,1-2H3,(H,15,16)
• InChI Key： IHCVZBRCRGKPME-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(C(=O)O)N=N1)COC

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(4-Hydroxy-2-Methylbutyl)-5-(Methoxymethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2172587-32-3, known as 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which combines a triazole ring with hydroxyl and methoxymethyl substituents. The triazole ring is a heterocyclic aromatic compound that plays a crucial role in various biological and chemical reactions. Recent studies have highlighted its potential applications in drug delivery systems and as a building block for advanced materials.

The synthesis of 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that includes the formation of the triazole ring followed by functionalization with hydroxyl and methoxymethyl groups. The hydroxyl group at the 4-position of the triazole ring contributes to the compound's solubility and reactivity, making it suitable for various chemical modifications. The methoxymethyl group at the 5-position enhances the molecule's stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent research has focused on the biological activity of this compound. Studies have shown that it exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Additionally, its ability to act as a drug carrier has been explored in nanotechnology applications. The compound's unique structure allows it to encapsulate drugs and deliver them to specific targets within the body, reducing side effects and improving therapeutic efficiency.

In terms of chemical properties, this compound has a molecular weight of approximately 309 g/mol and is characterized by its high purity and stability under standard conditions. Its solubility profile makes it suitable for use in both aqueous and organic solvents, which is advantageous for various laboratory applications. The compound's ability to form stable complexes with metal ions has also been investigated, opening up possibilities for its use in catalysis and sensor technologies.

The application potential of this compound extends beyond pharmaceuticals. It has been utilized in the synthesis of advanced polymers and coatings due to its ability to form strong intermolecular bonds. Recent advancements in green chemistry have also highlighted its role as an eco-friendly alternative to traditional chemical intermediates. Its use in sustainable manufacturing processes aligns with global efforts to reduce environmental impact while maintaining high product quality.

From a structural perspective, the triazole ring serves as a versatile platform for further functionalization. Researchers have explored the addition of various substituents to enhance specific properties such as fluorescence or magnetic responsiveness. These modifications have led to the development of novel materials with applications in imaging diagnostics and drug delivery systems.

In conclusion, 1-(4-hydroxy-2-methylbutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No 2172587-32-3) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in chemical synthesis and biological research, positions it as a key player in future innovations within pharmaceuticals, materials science, and nanotechnology.